Cas no 26494-10-0 (3(2H)-Thiophenone,4-hydroxy-2,5-dimethyl-)

3(2H)-Thiophenone,4-hydroxy-2,5-dimethyl- structure
26494-10-0 structure
Product Name:3(2H)-Thiophenone,4-hydroxy-2,5-dimethyl-
CAS No:26494-10-0
MF:C6H8O2S
MW:144.191520690918
CID:263485
Update Time:2026-05-14

3(2H)-Thiophenone,4-hydroxy-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Thiophenone,4-hydroxy-2,5-dimethyl-
    • 4-hydroxy-2,5-dimethylthiophen-3-one
    • 4-hydroxy-2,5-dimethylthiophen-3(2H)-one
    • Inchi: InChI=1S/C6H8O2S/c1-3-5(7)6(8)4(2)9-3/h3,8H,1-2H3
    • InChI Key: LMGFTFOLCQQHHC-UHFFFAOYSA-N
    • SMILES: OC1=C(C)SC(C)C1=O

Computed Properties

  • Exact Mass: 144.02454
  • Monoisotopic Mass: 144.0245
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.6

Experimental Properties

  • Density: 1.299
  • Boiling Point: 251.3°Cat760mmHg
  • Flash Point: 105.8°C
  • Refractive Index: 1.588
  • PSA: 37.3
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd